Cas no 51116-29-1 (51116-29-1)

51116-29-1 structure
51116-29-1 structure
Product Name:51116-29-1
CAS No:51116-29-1
MF:C20H15NO4
MW:333.337405443192
CID:934762
PubChem ID:300177
Update Time:2025-04-19

51116-29-1 Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
    • 2,3-dimethoxybenzo[c][1,3]dioxolo[4,5-j]phenanthridine
    • AC1L6VQI
    • NSC174495
    • 51116-29-1
    • 2,3-Dimethoxy-9H-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
    • NSC-174495
    • DTXSID80306158
    • Inchi: 1S/C20H15NO4/c1-22-16-5-11-3-4-13-14-7-19-18(24-10-25-19)6-12(14)9-21-20(13)15(11)8-17(16)23-2/h3-9H,10H2,1-2H3
    • InChI Key: QXCAYUPXIKIDRW-UHFFFAOYSA-N
    • SMILES: O1COC2=CC3=CN=C4C5C=C(C(=CC=5C=CC4=C3C=C12)OC)OC

Computed Properties

  • Exact Mass: 333.10015
  • Monoisotopic Mass: 333.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81
  • LogP: 4.28710
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